4-phenyl-N-(1-pivaloylindolin-6-yl)tetrahydro-2H-pyran-4-carboxamide
Overview
Description
4-phenyl-N-(1-pivaloylindolin-6-yl)tetrahydro-2H-pyran-4-carboxamide is a synthetic compound that belongs to the class of tetrahydro-pyran derivatives. This compound has gained significant attention in the scientific community due to its potential use in the treatment of various diseases.
Scientific Research Applications
The compound 4-phenyl-N-(1-pivaloylindolin-6-yl)tetrahydro-2H-pyran-4-carboxamide has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anticancer, and antiviral properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 4-phenyl-N-(1-pivaloylindolin-6-yl)tetrahydro-2H-pyran-4-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes and proteins involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The compound this compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of cancer and inflammation. The compound has also been shown to have antiviral properties and may be effective in the treatment of viral infections.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-phenyl-N-(1-pivaloylindolin-6-yl)tetrahydro-2H-pyran-4-carboxamide in lab experiments is its potential use in the treatment of various diseases. However, one of the limitations of using this compound is its low yield in the synthesis process, which may limit its availability for research purposes.
Future Directions
There are several future directions for the research on 4-phenyl-N-(1-pivaloylindolin-6-yl)tetrahydro-2H-pyran-4-carboxamide. One of the future directions is the study of the compound's potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another future direction is the investigation of the compound's mechanism of action and its potential use in the development of new drugs for the treatment of various diseases. Additionally, further research is needed to optimize the synthesis process to increase the yield of the compound for research purposes.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential in various scientific research applications. The compound has been studied for its anti-inflammatory, anticancer, and antiviral properties and may be effective in the treatment of Alzheimer's disease and Parkinson's disease. Further research is needed to optimize the synthesis process and investigate the compound's mechanism of action for the development of new drugs.
properties
IUPAC Name |
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-4-phenyloxane-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N2O3/c1-24(2,3)23(29)27-14-11-18-9-10-20(17-21(18)27)26-22(28)25(12-15-30-16-13-25)19-7-5-4-6-8-19/h4-10,17H,11-16H2,1-3H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTDHTERQFXZTKS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCC2=C1C=C(C=C2)NC(=O)C3(CCOCC3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-phenoxy-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide](/img/structure/B3209534.png)
![N-(2,3-dimethylphenyl)-4-(3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carboxamide](/img/structure/B3209550.png)
![2-(2-methoxyphenyl)-N-(3-(3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)acetamide](/img/structure/B3209573.png)
